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Compound of Interest

Compound Name:
Didestriazole Anastrozole Dimer

Impurity

Cat. No.: B193206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of the Didestriazole Anastrozole Dimer Impurity, a process-related impurity

encountered during the synthesis of the active pharmaceutical ingredient (API) Anastrozole.

This document is intended to serve as a resource for researchers, analytical scientists, and

professionals in drug development and quality control.

Introduction
Anastrozole is a potent and selective non-steroidal aromatase inhibitor used in the treatment of

hormone-receptor-positive breast cancer in postmenopausal women. During its synthesis,

various impurities can be formed. The Didestriazole Anastrozole Dimer Impurity is one such

process-related impurity.[1] Its identification and characterization are crucial for ensuring the

quality, safety, and efficacy of the final drug product. This guide summarizes the available data

on its chemical identity and physicochemical properties and outlines a general workflow for its

analysis.

Chemical Identity
The Didestriazole Anastrozole Dimer Impurity is also known by several synonyms, including

Anastrozole Impurity A.[2][3] Its chemical structure is distinct from Anastrozole, notably by the

absence of the two triazole rings, as the "didestriazole" name implies.
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Identifier Details

Systematic (IUPAC) Name
2,3-bis[3-(2-cyanopropan-2-yl)-5-

methylphenyl]-2-methylpropanenitrile

Common Denominations
Didestriazole Anastrozole Dimer Impurity,

Anastrozole Impurity A

CAS Number 918312-71-7[2][4]

Molecular Formula C₂₆H₂₉N₃[2][4]

Molecular Weight 383.54 g/mol [2][4]

Physicochemical Properties
The available data on the physicochemical properties of the Didestriazole Anastrozole Dimer
Impurity is somewhat limited and presents some inconsistencies, which is common for

pharmaceutical impurities that are not as extensively studied as the parent API. The following

table summarizes the reported and predicted properties.

Property Value Notes

Melting Point 1°C to 2°C[1]

This value appears unusually

low for a molecule of this size

and may require further

verification.

Boiling Point 518.1 ± 45.0 °C[5] Predicted value.

Density 1.056 ± 0.06 g/cm³[5] Predicted value.

Specific Gravity 1.043 g/mL[1]

Solubility
Soluble in water and methanol.

[1]

Another source reports

solubility in Chloroform,

Dichloromethane, Ethyl

Acetate, and Dimethyl

Sulfoxide.[5]
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Analytical Characterization and Experimental
Protocols
The identification and quantification of the Didestriazole Anastrozole Dimer Impurity, like

other Anastrozole impurities, typically rely on modern analytical techniques. While specific,

detailed experimental protocols for the synthesis of this particular impurity are not readily

available in the public domain, a general workflow for its isolation and characterization can be

outlined. This impurity is available as a reference standard for analytical method development

and validation.[2][3]

General Experimental Workflow for Impurity
Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a process-related impurity such as the Didestriazole Anastrozole Dimer.
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Sample Preparation and Initial Analysis

Impurity Isolation

Structural Elucidation

Anastrozole API Bulk Sample

Dissolution in appropriate solvent

RP-HPLC Screening for Impurities

Method development for Preparative HPLC

Impurity detected

Fraction Collection of Target Impurity

Solvent Evaporation and Impurity Isolation

Mass Spectrometry (LC-MS/MS) for Molecular Weight NMR Spectroscopy (1H, 13C) for Structural Connectivity FTIR Spectroscopy for Functional Groups

Final Structure Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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